1-(1H-imidazol-2-ylcarbonyl)-2-methyl-4-(4-methylphenyl)piperazine

• IUPAC Name: 1H-imidazol-2-yl-[2-methyl-4-(4-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H20N4O/c1-12-3-5-14(6-4-12)19-9-10-20(13(2)11-19)16(21)15-17-7-8-18-15/h3-8,13H,9-11H2,1-2H3,(H,17,18)
• InChI Key: YETJKHKUIVEXAN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C(=O)C2=NC=CN2)C3=CC=C(C=C3)C
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

The compound “1-(1H-imidazol-2-ylcarbonyl)-2-methyl-4-(4-methylphenyl)piperazine” is a complex organic molecule that contains several functional groups, including an imidazole ring, a carbonyl group, a methyl group, and a piperazine ring. The presence of these functional groups suggests that this compound may have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The imidazole ring and the piperazine ring are both heterocyclic structures, which means they contain atoms other than carbon in the ring (nitrogen in this case). The presence of these heteroatoms can significantly affect the chemical properties of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the imidazole and piperazine rings could make the compound more polar and potentially increase its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, the mechanism of action would depend on the specific biological target of the drug.

Safety and Hazards

As with any chemical compound, handling “1-(1H-imidazol-2-ylcarbonyl)-2-methyl-4-(4-methylphenyl)piperazine” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.